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Compound of Interest

Compound Name: 5-Bromopyridine-3-sulfonamide

Cat. No.: B1281076 Get Quote

Chemical Identification and Physical Properties
5-Bromopyridine-3-sulfonamide is a sulfonamide derivative used in research and

development.[1][2] It is critical to be aware of its specific identifiers and physical characteristics

to ensure proper handling and storage.
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Property Value Reference

Chemical Name
5-Bromopyridine-3-

sulfonamide
[3][4]

CAS Number 62009-33-0 [4][5][6]

Molecular Formula C₅H₅BrN₂O₂S [4][5][6]

Molecular Weight 237.07 g/mol [3][4][6]

Physical Form Solid [3]

Boiling Point 396.7 °C [5]

Flash Point 171 °C [5]

Storage Temperature 4°C [4]

SMILES
NS(=O)

(=O)C1=CC(Br)=CN=C1
[3]

InChI Key
ZJAYGKNATMSZHZ-

UHFFFAOYSA-N
[3]

Hazard Identification and Classification
5-Bromopyridine-3-sulfonamide is classified as a hazardous substance. The primary hazards

are associated with its acute oral toxicity. Related compounds also indicate risks of skin, eye,

and respiratory irritation.[3][7]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
alt text Danger

H301: Toxic if

swallowed.[3]

Skin

Corrosion/Irritation
alt text Warning

H315: Causes skin

irritation.[7]

Serious Eye

Damage/Irritation
alt text Warning

H319: Causes serious

eye irritation.[7]

Specific target organ

toxicity
alt text Warning

H335: May cause

respiratory irritation.[7]

Precautionary Statements Summary:
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Code Statement Reference

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[7]

P264
Wash skin thoroughly after

handling.
[7]

P270
Do not eat, drink or smoke

when using this product.
[8]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[7]

P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.

[3]

P330 Rinse mouth. [3]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.
[7]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[7]

P405 Store locked up. [7]

P501

Dispose of contents/container

to an approved waste disposal

plant.

[7]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 5-Bromopyridine-3-
sulfonamide are not available in the public domain based on the conducted searches.
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Researchers should develop and validate their own specific protocols based on the intended

application and in accordance with institutional and regulatory guidelines for handling

compounds with acute toxicity.

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling minimizes exposure risk. The following diagrams illustrate

the necessary logical framework and workflow for safe handling.
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Risk Assessment & Planning

Control Measures

Execution & Response

Identify Hazards
(H301, H315, H319, H335)

Assess Risks
(Exposure routes, quantity)

Implement Engineering Controls
(Fume Hood) Select & Use Appropriate PPE Establish Safe Work Procedures

Review Safety Data Sheet (SDS)

Follow Handling Protocols

Implement First Aid & Emergency Response Proper Waste Disposal
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1. Preparation
- Review SDS

- Verify fume hood function
- Prepare spill kit

2. Don PPE
- Lab coat

- Safety glasses/shield
- Gloves

3. Chemical Handling
- Work in fume hood

- Weigh & transfer carefully
- Keep container closed

4. Post-Handling
- Decontaminate work area
- Wash hands thoroughly

6. Storage
- Store at 4°C

- Keep container sealed
- Store in locked cabinet

5. Waste Disposal
- Segregate waste

- Label container clearly
- Dispose per regulations

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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